
Unveiling the Potential of Yttrium
Oxyorthosilicate (Y₂O(SiO₄)): A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Yttrium oxide silicate (Y2O(SiO4))

Cat. No.: B1139545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Yttrium oxyorthosilicate (Y₂O(SiO₄)), a prominent member of the rare-earth silicate family, has

garnered significant attention within the scientific community for its unique combination of

physical and chemical properties. This guide provides an in-depth analysis of the core chemical

characteristics of Y₂O(SiO₄), often referred to as YSO, and its doped variants, which are pivotal

to its diverse applications, particularly in medical imaging and high-energy physics.

Core Chemical and Physical Properties
Yttrium oxyorthosilicate is a chemically stable and non-hygroscopic inorganic compound.[1] Its

properties can be tailored by doping with various rare-earth elements, most notably cerium

(Ce³⁺) and lutetium (Lu³⁺), leading to the widely used scintillator material, Lutetium-Yttrium

Oxyorthosilicate (LYSO).[2][3][4] The fundamental properties of undoped and doped Y₂O(SiO₄)

are summarized below.

Structural and Physical Characteristics
Y₂O(SiO₄) crystallizes in a monoclinic system.[5][6] The fundamental building block of its

crystal structure is the silicon-oxygen tetrahedron (SiO₄)⁴⁻, where a central silicon atom is

covalently bonded to four oxygen atoms.[7][8] These tetrahedra are isolated from each other by

yttrium and oxygen ions.[5] The material is known for its high density and hardness, making it a

robust material for various applications.[1][2]
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Property Value Notes

Chemical Formula Y₂O(SiO₄) or Y₂SiO₅

Molar Mass 631.87 g/mol [9] For Y₄O₁₂Si₃

Crystal System Monoclinic[5][6] Space group C2/c[5]

Lattice Parameters a = 12.5013 Å, b = 6.7282 Å[6]

Density 4.44 g/cm³ to 7.4 g/cm³[2] Varies with Lu content in LYSO

Melting Point ~2047 °C (2320 K)[2] For LYSO

Hardness Brittle and hard[2]

Solubility Insoluble in water[1]

Hygroscopicity Non-hygroscopic[1]

Optical and Scintillation Properties
The most significant application of Y₂O(SiO₄) stems from its excellent optical and scintillation

properties, especially when doped with activators like Ce³⁺. These properties are crucial for its

use in detectors for gamma radiation and in medical imaging techniques like Positron Emission

Tomography (PET).[3][4]

Property Value Notes

Refractive Index (n_D) 1.82[2] For LYSO

Peak Scintillation Wavelength 420 nm[1] For LYSO(Ce)

Emission Spectral Range 380-480 nm[1] For LYSO(Ce)

Decay Constant 40 ns[1] For LYSO(Ce)

Light Yield ~32,000 photons/MeV[1] For LYSO(Ce)

Experimental Protocols
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The synthesis of high-quality Y₂O(SiO₄) crystals and powders is critical for achieving the

desired properties. Several methods have been developed, with the solid-state reaction and

sol-gel methods being the most common.

Solid-State Reaction Method
This is a conventional and widely used method for preparing polycrystalline Y₂O(SiO₄).

Methodology:

Precursor Selection: High-purity yttrium oxide (Y₂O₃) and silicon dioxide (SiO₂) powders are

used as the primary precursors. For doped variants, a corresponding rare-earth oxide (e.g.,

CeO₂) is added.

Stoichiometric Mixing: The precursor powders are weighed in stoichiometric amounts and

thoroughly mixed. This can be done using a mortar and pestle or a ball milling process to

ensure homogeneity.

Calcination: The mixed powder is then subjected to high-temperature calcination in a

furnace. The temperature is typically raised to 1200-1400 °C for several hours.[10] The use

of a fluxing agent, such as LiF, can lower the reaction temperature and improve the

crystallinity of the final product.[10]

Cooling and Grinding: After calcination, the furnace is cooled down to room temperature. The

resulting product is then ground into a fine powder.

Characterization: The synthesized powder is characterized using techniques like X-ray

Diffraction (XRD) to confirm the crystal phase and purity, and Scanning Electron Microscopy

(SEM) to analyze the morphology.
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Key Properties of Y₂O(SiO₄):Ce (LYSO)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.hilger-crystals.co.uk/materials/lutetium-yttrium-silicate/
https://en.wikipedia.org/wiki/Lutetium%E2%80%93yttrium_oxyorthosilicate
https://www.stanfordmaterials.com/op6020-yttrium-silicate-lutetium-powder-lyso.html
https://www.cqtgroup.com/yttrium-silicate-lutetium-lyso/yttrium-silicate-lutetiume-lyso.html
https://www.cqtgroup.com/yttrium-silicate-lutetium-lyso/yttrium-silicate-lutetiume-lyso.html
https://next-gen.materialsproject.org/materials/mp-3520
https://surfacenet.de/files/old_version/html/yos_yso__y2sio5.html
https://web.viu.ca/earle/geol111/silicate-structures.htm
https://www.tamiu.edu/cees/courses/spring2018/geol1103/03_silicates.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Yttrium-oxide-silicate-_Y2O_SiO4
https://pubchem.ncbi.nlm.nih.gov/compound/Yttrium-oxide-silicate-_Y2O_SiO4
https://www.researchgate.net/publication/276028448_Synthesis_and_characterization_of_Y2SiO4OCe_with_LiF_and_NaF_additives
https://www.benchchem.com/product/b1139545#chemical-properties-of-y2o-sio4
https://www.benchchem.com/product/b1139545#chemical-properties-of-y2o-sio4
https://www.benchchem.com/product/b1139545#chemical-properties-of-y2o-sio4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1139545?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

